molecular formula C20H16Cl2N4Ru B8297280 Ruthenium bis bipyridyl dichloride

Ruthenium bis bipyridyl dichloride

Cat. No.: B8297280
M. Wt: 484.3 g/mol
InChI Key: MGAJEYXQYJBLQL-UHFFFAOYSA-L
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Description

Ruthenium bis bipyridyl dichloride is a useful research compound. Its molecular formula is C20H16Cl2N4Ru and its molecular weight is 484.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H16Cl2N4Ru

Molecular Weight

484.3 g/mol

IUPAC Name

2-pyridin-2-ylpyridine;ruthenium(2+);dichloride

InChI

InChI=1S/2C10H8N2.2ClH.Ru/c2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;/h2*1-8H;2*1H;/q;;;;+2/p-2

InChI Key

MGAJEYXQYJBLQL-UHFFFAOYSA-L

Canonical SMILES

C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.[Cl-].[Cl-].[Ru+2]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ruthenium trichloride trihydrate (2.5 g), 2,2' bipyridyl (3.0 g) and lithium chloride (5.0 g) was placed in 50 ml of DMF under nitrogen. This mixtrue was stirred and refluxed for 7 hours. The resulting purple/black solution was allowed to cool slowly to about 15° C. with continued stirring. 250 ml of acetone was then added and the flask stoppered under nigrogen. This solution was left at 0° C. for 24 hours. A black microcrystalline solid was recovered by filtration which was washed with water three times and diethyl ether three times.
Name
ruthenium trichloride trihydrate
Quantity
2.5 g
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reactant
Reaction Step One
Quantity
3 g
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reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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